![molecular formula C8H14O B6226829 {5-methylspiro[2.3]hexan-5-yl}methanol CAS No. 2751611-81-9](/img/new.no-structure.jpg)
{5-methylspiro[2.3]hexan-5-yl}methanol
Overview
Description
{5-methylspiro[23]hexan-5-yl}methanol is a chemical compound characterized by its unique spiro structure, which consists of a hexane ring fused to a cyclopropane ring with a methanol group attached to the spiro carbon
Preparation Methods
The synthesis of {5-methylspiro[2.3]hexan-5-yl}methanol typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as cyclopropane and hexane derivatives.
Reaction Conditions: The key step involves the formation of the spiro structure through a cyclization reaction. This can be achieved using a strong base such as sodium hydride in an aprotic solvent like dimethyl sulfoxide.
Methanol Group Introduction:
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
{5-methylspiro[2.3]hexan-5-yl}methanol undergoes various chemical reactions, including:
Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The compound can be reduced to form the corresponding alkane using reducing agents like lithium aluminum hydride.
Substitution: The methanol group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for these reactions include alkyl halides and tosylates.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
{5-methylspiro[2.3]hexan-5-yl}methanol has several scientific research applications:
Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the design of molecules with specific biological activities.
Material Science: It can be used in the synthesis of novel materials with unique properties, such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of {5-methylspiro[2.3]hexan-5-yl}methanol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The spiro structure can influence the compound’s binding affinity and selectivity, making it a valuable scaffold for drug design.
Comparison with Similar Compounds
{5-methylspiro[2.3]hexan-5-yl}methanol can be compared with other spiro compounds, such as spiro[2.3]hexane and spiro[3.4]octane derivatives. Its uniqueness lies in the presence of the methanol group and the specific spiro structure, which can impart distinct chemical and biological properties. Similar compounds include:
Spiro[2.3]hexane: Lacks the methanol group, resulting in different reactivity and applications.
Spiro[3.4]octane:
Properties
CAS No. |
2751611-81-9 |
|---|---|
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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